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Compound of Interest

Compound Name: Vinylbutyraldehydlosung

Cat. No.: B15481046 Get Quote

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Dieser Leitfaden bietet einen objektiven Vergleich verschiedener Methoden zur quantitativen

Bestimmung des Vinylalkoholgehalts (VA) in Polyvinylbutyral (PVB). Detaillierte experimentelle

Protokolle und Leistungsdaten werden zur Verfügung gestellt, um Forschern bei der Auswahl

der für ihre Anforderungen am besten geeigneten Technik zu helfen.

Einleitung
Polyvinylbutyral (PVB) ist ein Harz, das hauptsächlich für Anwendungen verwendet wird, die

eine starke Bindung, optische Klarheit, Haftung auf vielen Oberflächen, Zähigkeit und

Flexibilität erfordern.[1] Es wird aus Polyvinylalkohol durch Reaktion mit Butyraldehyd

hergestellt. Der verbleibende Anteil an nicht umgesetzten Hydroxylgruppen

(Vinylalkoholeinheiten) in der Polymerkette ist entscheidend für die physikalischen

Eigenschaften des PVB, wie z. B. seine Haftfestigkeit und Wasserlöslichkeit. Eine genaue

quantitative Analyse des VA-Gehalts ist daher für die Qualitätskontrolle und

Materialcharakterisierung unerlässlich.

Vergleich der Analysemethoden
Die folgende Tabelle fasst die wichtigsten quantitativen Methoden zur Bestimmung des

Vinylalkoholgehalts in PVB zusammen und vergleicht sie anhand verschiedener

Leistungsparameter.
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Merkmal
Titrationsmethode
(ASTM D1396)

Fourier-Transform-
Infrarotspektrosko
pie (FTIR)

Kernspinresonanzs
pektroskopie
(NMR)

Prinzip

Acetylierung der

Hydroxylgruppen mit

einem Überschuss an

Essigsäureanhydrid in

Pyridin, gefolgt von

der Rücktitration der

überschüssigen

Essigsäure.

Messung der

Absorption von

Infrarotstrahlung

durch die O-H-

Streckschwingung der

Vinylalkoholeinheiten.

Messung der

Resonanzfrequenzen

von ¹H- oder ¹³C-

Kernen in einem

Magnetfeld zur

Bestimmung der

relativen Anteile der

verschiedenen

Monomereinheiten.

Vorteile

Etablierte

Standardmethode,

kostengünstig,

erfordert keine

hochentwickelte

Ausrüstung.

Schnell,

zerstörungsfrei,

erfordert nur minimale

Probenvorbereitung,

kann für die Online-

Prozesskontrolle

verwendet werden.

Liefert detaillierte

strukturelle

Informationen, hohe

Genauigkeit und

Präzision, gilt als

primäre quantitative

Methode.

Nachteile

Zeitaufwändig,

erfordert den Umgang

mit gefährlichen

Reagenzien (Pyridin,

Essigsäureanhydrid),

kann durch saure oder

basische

Verunreinigungen

gestört werden.

Die Quantifizierung

kann durch die breite

OH-Bande und

Wasserstoffbrückenbi

ndungen erschwert

werden, erfordert eine

sorgfältige

Kalibrierung.[2]

Teure Ausrüstung,

erfordert Fachwissen

für die Bedienung und

Dateninterpretation,

längere Messzeiten.

Probenvorbereitung

Auflösen der PVB-

Probe in einem

geeigneten

Lösungsmittel.

Dünner Film oder KBr-

Pressling.

Auflösen der PVB-

Probe in einem

deuterierten

Lösungsmittel.

Detaillierte experimentelle Protokolle
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Die Standardtestmethoden für die chemische Analyse von Poly(vinylbutyral) sind in ASTM

D1396 beschrieben.[3][4] Die Bestimmung des Polyvinylalkoholgehalts erfolgt durch

Acetylierung.

Reagenzien:

Pyridin-Essigsäureanhydrid-Reagenz: Langsam 1000 ml Pyridin und 87 ml

Essigsäureanhydrid mischen.[4]

0,5 N alkoholische Kaliumhydroxid (KOH)-Lösung.[4]

Phenolphthalein-Indikatorlösung.[4]

Verfahren:

Eine genau abgewogene Menge der PVB-Probe in einen Erlenmeyerkolben geben.

Eine bekannte Menge des Pyridin-Essigsäureanhydrid-Reagenzes hinzufügen.

Die Mischung erhitzen, um die Acetylierung der Hydroxylgruppen zu gewährleisten.

Nach dem Abkühlen wird der Überschuss an Essigsäureanhydrid mit Wasser zersetzt.

Einige Tropfen Phenolphthalein-Indikatorlösung zugeben und mit der standardisierten 0,5 N

alkoholischen KOH-Lösung bis zum Farbumschlag titrieren.[4]

Eine Blindprobe ohne PVB wird unter den gleichen Bedingungen durchgeführt.

Der Polyvinylalkoholgehalt wird aus der Differenz des KOH-Verbrauchs zwischen der

Blindprobe und der Probe berechnet.

Die FTIR-Spektroskopie ist eine schnelle Methode zur Identifizierung und Quantifizierung

funktioneller Gruppen. Die charakteristische breite Bande für die OH-Gruppe in PVB erscheint

typischerweise im Bereich von 3442 cm⁻¹ bis 3490 cm⁻¹.[2]

Verfahren:
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Probenvorbereitung: Ein dünner Film der PVB-Probe wird durch Lösungs-Casting oder

Heißpressen hergestellt. Alternativ kann die Probe mit Kaliumbromid (KBr) zu einem

Pressling vermahlen werden.

Spektrenaufnahme: Das FTIR-Spektrum der Probe wird aufgezeichnet.

Quantitative Analyse:

Kalibrierkurve: Es wird eine Kalibrierkurve erstellt, indem die Fläche oder Höhe der OH-

Bande von PVB-Proben mit bekanntem Vinylalkoholgehalt (bestimmt durch eine

Referenzmethode wie Titration oder NMR) gegen die Konzentration aufgetragen wird.

Analyse der unbekannten Probe: Das Spektrum der unbekannten Probe wird unter den

gleichen Bedingungen aufgenommen, und die Fläche oder Höhe der OH-Bande wird zur

Bestimmung des VA-Gehalts anhand der Kalibrierkurve verwendet.

Die ¹H-NMR-Spektroskopie ist eine leistungsstarke Technik zur detaillierten Strukturanalyse

und Quantifizierung der Monomeranteile in PVB.[5][6][7][8]

Verfahren:

Probenvorbereitung: Eine genau abgewogene Menge der PVB-Probe wird in einem

geeigneten deuterierten Lösungsmittel (z. B. DMSO-d₆ oder CDCl₃) gelöst.

Spektrenaufnahme: Das ¹H-NMR-Spektrum wird aufgenommen.

Quantitative Analyse: Die molaren Anteile der Vinylbutyral-, Vinylalkohol- und

Vinylacetateinheiten werden durch Integration der entsprechenden Signale im Spektrum

bestimmt.

Die Signale der Protonen in den verschiedenen Einheiten erscheinen bei

charakteristischen chemischen Verschiebungen.

Durch den Vergleich der Integralflächen der Signale, die den jeweiligen Monomereinheiten

zugeordnet sind, kann der relative Anteil jeder Komponente berechnet werden.
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Probenvorbereitung Acetylierungsreaktion Titration Datenanalyse

PVB-Probe einwiegen In Pyridin lösen Pyridin-Essigsäureanhydrid
 zugeben Mischung erhitzen Abkühlen Wasser zugeben Indikator zugeben Titration mit

 0.5 N KOH Endpunkt bestimmen VA-Gehalt
 berechnen

Quantitative Analysemethoden

Ergebnis
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Titration
(ASTM D1396) FTIR-Spektroskopie NMR-Spektroskopie

Quantitativer
Vinylalkoholgehalt
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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